4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-[(3-chlorobenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C15H11ClN2O3S/c16-11-3-1-2-10(8-11)13(19)18-15(22)17-12-6-4-9(5-7-12)14(20)21/h1-8H,(H,20,21)(H2,17,18,19,22)
• InChI Key: QKBKNVVRRMROBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H11ClN2O3S
• Molecular Weight: 334.8 g/mol

Description

4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as CB-839, is a potent and selective inhibitor of glutaminase, an enzyme that plays a key role in the metabolism of glutamine. CB-839 has shown promising results in preclinical studies as a potential treatment for a variety of cancers and other diseases.

Mechanism of Action

4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid works by inhibiting glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. Glutamine is an important nutrient for many cancer cells, and by blocking its metabolism, 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid can effectively starve cancer cells of the energy they need to grow and divide.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to have a number of other biochemical and physiological effects. For example, 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to reduce inflammation and oxidative stress, as well as improve insulin sensitivity and glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid as a research tool is its specificity for glutaminase, which makes it a valuable tool for studying the role of glutamine metabolism in cancer and other diseases. However, like any research tool, 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid has its limitations. For example, its efficacy may vary depending on the specific cell type or tumor model being studied.

Future Directions

There are a number of potential future directions for research on 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid. One area of interest is the development of combination therapies that combine 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid with other drugs to enhance its anti-cancer effects. Another area of interest is the development of new analogs of 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid with improved pharmacological properties. Finally, further research is needed to fully understand the mechanisms underlying 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid's effects on metabolism and disease.

Synthesis Methods

The synthesis of 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid involves several steps, starting with the reaction of 3-chlorobenzoic acid with thionyl chloride to form 3-chlorobenzoyl chloride. This intermediate is then reacted with thiourea to form the corresponding thiourea derivative, which is subsequently reacted with 4-aminobenzoic acid to yield 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid.

Scientific Research Applications

4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid has been extensively studied in preclinical models of cancer, where it has been shown to inhibit the growth of a variety of tumor types. In addition to its anti-cancer properties, 4-({[(3-chlorobenzoyl)amino]carbonothioyl}amino)benzoic acid has also been investigated for its potential in treating other diseases such as sickle cell disease, pulmonary fibrosis, and metabolic disorders.